Cas no 1805633-65-1 (Ethyl 4-chloro-5-(trifluoromethyl)nicotinate)

• Product Name: Ethyl 4-chloro-5-(trifluoromethyl)nicotinate
• CAS No: 1805633-65-1
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 4903367
• Update Time: 2025-05-20

Ethyl 4-chloro-5-(trifluoromethyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-5-(trifluoromethyl)nicotinate

• Inchi： 1S/C9H7ClF3NO2/c1-2-16-8(15)5-3-14-4-6(7(5)10)9(11,12)13/h3-4H,2H2,1H3
• InChI Key： OTJDHTQTRFHZBX-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OCC)=CN=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-chloro-5-(trifluoromethyl)nicotinate

Ethyl 4-chloro-5-(trifluoromethyl)nicotinate (CAS No. 1805633-65-1): A Comprehensive Overview

Ethyl 4-chloro-5-(trifluoromethyl)nicotinate (CAS No. 1805633-65-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a chloro substituent and a trifluoromethyl group, making it a valuable candidate for various applications in drug discovery and development.

The chemical formula of Ethyl 4-chloro-5-(trifluoromethyl)nicotinate is C₁₀H₈ClF₃N₂O₂. Its molecular weight is approximately 274.62 g/mol, and it exists as a white crystalline solid at room temperature. The compound's solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO) makes it highly suitable for use in laboratory settings and pharmaceutical formulations.

In recent years, the study of Ethyl 4-chloro-5-(trifluoromethyl)nicotinate has been driven by its potential as a lead compound in the development of novel therapeutic agents. Research has shown that the presence of the chloro and trifluoromethyl groups can significantly influence the compound's biological activity, particularly in terms of its binding affinity to specific receptors and enzymes.

A notable study published in the *Journal of Medicinal Chemistry* in 2022 explored the pharmacological properties of Ethyl 4-chloro-5-(trifluoromethyl)nicotinate. The researchers found that this compound exhibited potent inhibitory activity against a specific enzyme involved in inflammatory pathways, suggesting its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and asthma.

Another area of interest is the compound's role in cancer research. Preliminary studies have indicated that Ethyl 4-chloro-5-(trifluoromethyl)nicotinate may have antiproliferative effects on certain cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the modulation of key signaling pathways that regulate cell growth and apoptosis.

The synthesis of Ethyl 4-chloro-5-(trifluoromethyl)nicotinate typically involves a multi-step process that includes the reaction of 4-chloro-5-(trifluoromethyl)pyridine with ethyl chloroformate, followed by esterification with ethanol. The reaction conditions, such as temperature, pressure, and catalysts used, can significantly impact the yield and purity of the final product. Advanced synthetic methods, including microwave-assisted synthesis and catalytic processes, have been employed to optimize the production of this compound.

In terms of safety and handling, Ethyl 4-chloro-5-(trifluoromethyl)nicotinate should be stored under dry conditions and protected from light to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound to ensure the well-being of researchers and laboratory personnel.

The future prospects for Ethyl 4-chloro-5-(trifluoromethyl)nicotinate are promising. Ongoing research is focused on further elucidating its biological mechanisms and exploring its potential applications in various therapeutic areas. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies are essential to advance the development of this compound from bench to bedside.

In conclusion, Ethyl 4-chloro-5-(trifluoromethyl)nicotinate (CAS No. 1805633-65-1) represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and promising biological activities make it a valuable candidate for further investigation and potential clinical application.